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Compound of Interest

Compound Name: Fmoc-NH-PEG6-CH2CH2COOH

Cat. No.: B1673516

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Fmoc-NH-PEG6-CH2CH2COOH,
a heterobifunctional linker widely utilized in bioconjugation, drug delivery, and proteomics
research. This document details its chemical properties, applications, and includes
experimental protocols for its use.

Core Chemical and Physical Data

Fmoc-NH-PEG6-CH2CH2COOH, with the CAS number 882847-34-9, is a polyethylene glycol
(PEG) derivative that incorporates a fluorenylmethyloxycarbonyl (Fmoc) protected amine and a
terminal carboxylic acid. The PEG6 spacer arm enhances solubility and provides flexibility to
the conjugated molecules.
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Property Value

CAS Number 882847-34-9

Fmoc-N-amido-PEG6-acid, (Fmoc-amino)-
Synonyms PEG6-carboxylic Acid, Fmoc-21-amino-

4,7,10,13,16,19-hexaoxaheneicosanoic acid

Molecular Formula C30H41NO10

Molecular Weight 575.65 g/mol

Appearance Colorless to light yellow viscous liquid or oil
Purity Typically 295%

N Recommended storage at -20°C for long-term
Storage Conditions N
stability.

Applications in Research and Drug Development

The unique structure of Fmoc-NH-PEG6-CH2CH2COOH, featuring orthogonal protecting
groups and a hydrophilic spacer, makes it a versatile tool in several advanced research areas.

Solid-Phase Peptide Synthesis (SPPS)

This linker can be incorporated into peptides during solid-phase synthesis to introduce a
flexible, hydrophilic spacer. This is particularly beneficial for:

e Improving Solubility: The PEG chain enhances the solubility of hydrophobic peptides.

o Creating Spacing: The linker can be used to distance a payload or label from the peptide
backbone to minimize steric hindrance.

Antibody-Drug Conjugates (ADCSs)

Fmoc-NH-PEG6-CH2CH2COOH serves as a crucial component in the construction of ADCs.
[1] ADCs are targeted therapies that combine the specificity of an antibody with the cytotoxicity
of a potent drug. The linker connects the antibody to the cytotoxic payload, and its
characteristics, such as stability and length, are critical for the ADC's efficacy and safety.
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Proteolysis-Targeting Chimeras (PROTACS)

PROTACSs are heterobifunctional molecules that induce the degradation of specific target
proteins.[2] They consist of a ligand for the target protein and a ligand for an E3 ubiquitin
ligase, connected by a linker. The PEGS6 linker can be used to optimize the distance and
orientation between the two ligands, which is crucial for the formation of a productive ternary
complex and subsequent protein degradation.

Bioconjugation and Surface Modification

The bifunctional nature of this molecule allows for its use in a wide range of bioconjugation
applications, including:

o Labeling: Attaching fluorescent dyes or other reporter molecules to proteins and other
biomolecules.

e Immobilization: Attaching biomolecules to solid supports for assays or purification.

Experimental Protocols

The following are generalized protocols for the use of Fmoc-NH-PEG6-CH2CH2COOH.
Researchers should optimize these protocols for their specific applications.

Fmoc Deprotection

The Fmoc protecting group is base-labile and can be removed under mild conditions.

Step Reagent/Condition Duration

20% Piperidine in )
1 ) ) 5-20 minutes
Dimethylformamide (DMF)

2 Wash with DMF 3-5times
Wash with Dichloromethane ]

3 2-3 times
(DCM)

Coupling of Carboxylic Acid to an Amine
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The terminal carboxylic acid can be activated to react with a primary amine, forming a stable

amide bond.
Step Reagents Notes
1 Activation: Dissolve Fmoc-NH-
PEG6-CH2CH2COOH in DMF.
Add a coupling agent (e.g., ) )
The choice of coupling agent
HATU, HBTU, or PyBOP) and .
2 ) and base can be optimized for
an amine base (e.g., DIPEA or N
specific substrates.
NMM).
Coupling: Add the amine- o ) )
o The reaction is typically carried
3 containing molecule to the
_ _ _ out at room temperature.
activated linker solution.
Purification: Purify the
conjugate using appropriate
4 chromatographic techniques

(e.g., HPLC, size-exclusion

chromatography).

Example quantitative data for a coupling reaction in SPPS:

Molar Equivalence (relative to resin

Reagent .
loading)
Fmoc-NH-PEG6-CH2CH2COOH 15-3eq
HATU 145-29eq
DIPEA 3-6e€eq

Visualization of Experimental Workflows
Workflow for Solid-Phase Peptide Synthesis (SPPS)
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Fmoc Deprotection \_4
(5“'“ Support (Resin) ' > ((20% Piperidine/DMF) }

[S— peat Cycles
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SPPS workflow for peptide modification.

Workflow for Antibody-Drug Conjugate (ADC) Synthesis

Linker-Payload Preparation

N Y Carboxyl Activation Linker-Payload
(Fmoc NH-PEG6- COOH) (( e.g., EDC, NHS) )—»(Coupllng)—b(l:moc Depro(ec\lon) ( Construct )
Con]‘gauon to Antibody
(Monoc\onal Antibody)—»(Conlugatlon Reacllon)—»((P ;f ngé';)

Click to download full resolution via product page

General workflow for ADC synthesis.

Characterization Techniques

The successful synthesis and purification of conjugates involving Fmoc-NH-PEG6-
CH2CH2COOH require rigorous analytical characterization.
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Technique Purpose
High-Performance Liquid Chromatography To assess purity and separate the final product
(HPLC) from starting materials and byproducts.[3]

M S (MS) To confirm the molecular weight of the final
ass Spectrometr
i ’ conjugate and verify the successful coupling.[3]

Nuclear Magnetic Resonance (NMR) To confirm the structure of the linker and its

Spectroscopy conjugates.

This technical guide provides a foundational understanding of Fmoc-NH-PEG6-
CH2CH2COOH for its application in advanced scientific research. For specific applications,
further optimization of the described protocols is recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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